Cas no 82245-97-4 (ACETAMIDE, N-[4-(1,1-DIMETHYLETHYL)-2-THIAZOLYL]-)

• Product Name: ACETAMIDE, N-[4-(1,1-DIMETHYLETHYL)-2-THIAZOLYL]-
• CAS No: 82245-97-4
• MF: C₉H₁₄N₂OS
• MW: 198.285260677338
• MDL: MFCD00297049
• CID: 3339573
• PubChem ID: 588190
• Update Time: 2025-10-24

ACETAMIDE, N-[4-(1,1-DIMETHYLETHYL)-2-THIAZOLYL]- Chemical and Physical Properties

Names and Identifiers

• ACETAMIDE, N-[4-(1,1-DIMETHYLETHYL)-2-THIAZOLYL]-
• MFCD00297049
• SVSDOELJUVKGPM-UHFFFAOYSA-N
• N-(4-tert-Butyl-1,3-thiazol-2-yl)acetamide
• HMS1784D07
• N-(4-tert-Butyl-1,3-thiazol-2-yl)acetamide #
• 82245-97-4
• HF-0005
• Z29952364
• SCHEMBL2608447
• AKOS001026234
• AB-601/30964058
• Acetamide, N-(5-tert-butyl-2-thiazolyl)-

• MDL： MFCD00297049
• Inchi： 1S/C9H14N2OS/c1-6(12)10-8-11-7(5-13-8)9(2,3)4/h5H,1-4H3,(H,10,11,12)
• InChI Key： SVSDOELJUVKGPM-UHFFFAOYSA-N
• SMILES： S1C(NC(C)=O)=NC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 198.08268425Da
• Monoisotopic Mass: 198.08268425Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on ACETAMIDE, N-[4-(1,1-DIMETHYLETHYL)-2-THIAZOLYL]-

Comprehensive Overview of ACETAMIDE, N-[4-(1,1-DIMETHYLETHYL)-2-THIAZOLYL]- (CAS No. 82245-97-4)

ACETAMIDE, N-[4-(1,1-DIMETHYLETHYL)-2-THIAZOLYL]- (CAS No. 82245-97-4) is a specialized organic compound that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. This compound, characterized by its unique thiazole ring and tert-butyl group, is often explored for its potential applications in crop protection and drug development. Researchers and industry professionals frequently search for terms like "thiazole derivatives uses" and "tert-butyl thiazole acetamide synthesis", reflecting the growing interest in its molecular properties and industrial relevance.

The structural features of ACETAMIDE, N-[4-(1,1-DIMETHYLETHYL)-2-THIAZOLYL]- make it a valuable intermediate in organic synthesis. Its thiazole moiety is known for its role in enhancing bioactivity, which aligns with current trends in green chemistry and sustainable agrochemicals. Recent studies highlight its potential as a pesticide synergist, addressing the global demand for eco-friendly pest control solutions. Queries such as "thiazole-based agrochemicals" and "CAS 82245-97-4 applications" are increasingly common in scientific databases, underscoring its multidisciplinary appeal.

From a synthetic chemistry perspective, the tert-butyl group in ACETAMIDE, N-[4-(1,1-DIMETHYLETHYL)-2-THIAZOLYL]- contributes to steric hindrance, influencing reaction pathways and product stability. This property is particularly relevant in catalysis research and high-performance material design. Innovations in heterocyclic compound optimization often reference this compound, as evidenced by search trends like "tert-butyl thiazole derivatives" and "CAS 82245-97-4 synthesis methods". Such keywords reflect the compound's role in advancing molecular engineering.

In pharmaceutical contexts, the thiazole ring is recognized for its prevalence in bioactive molecules. While ACETAMIDE, N-[4-(1,1-DIMETHYLETHYL)-2-THIAZOLYL]- is not a drug itself, its structural analogs are investigated for antimicrobial and anti-inflammatory properties. This has led to rising searches for "thiazole acetamide medicinal chemistry" and "tert-butyl heterocycles in drug discovery". The compound's potential in bioconjugation and prodrug development further expands its utility in life sciences.

Environmental and regulatory considerations also shape discussions around ACETAMIDE, N-[4-(1,1-DIMETHYLETHYL)-2-THIAZOLYL]-. With increasing focus on REACH compliance and chemical safety assessments, professionals often seek data on its ecotoxicity profile and biodegradability. Keywords like "CAS 82245-97-4 environmental impact" and "thiazole acetamide regulatory status" highlight these concerns. The compound's stability under various conditions makes it a subject of environmental fate studies.

Industrial-scale production of ACETAMIDE, N-[4-(1,1-DIMETHYLETHYL)-2-THIAZOLYL]- involves precise control of reaction parameters to ensure yield and purity. Manufacturers prioritize cost-effective synthesis routes and waste minimization, aligning with circular economy principles. Searches for "bulk suppliers of CAS 82245-97-4" and "thiazole acetamide manufacturing process" reflect commercial interests. The compound's compatibility with continuous flow chemistry systems is another area of innovation.

Analytical characterization of ACETAMIDE, N-[4-(1,1-DIMETHYLETHYL)-2-THIAZOLYL]- employs advanced techniques such as HPLC-MS and NMR spectroscopy. Quality control protocols for this compound are frequently discussed in forums exploring chemical purity standards and analytical method validation. Researchers often query "CAS 82245-97-4 spectroscopic data" or "thiazole acetamide chromatographic separation", emphasizing the need for reliable characterization data.

Future research directions for ACETAMIDE, N-[4-(1,1-DIMETHYLETHYL)-2-THIAZOLYL]- may explore its nanomaterial functionalization capabilities or biocatalytic modification. Emerging search terms like "thiazole-metal complexes" and "enzyme-mediated thiazole derivatization" suggest expanding applications. As industries prioritize molecular diversity and structure-activity relationships, this compound's versatility ensures its continued relevance in scientific innovation.